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Methyl red Methyl red Methyl red is an azo dye consisting of benzoic acid substituted at position 2 by a 4-[(dimethylamino)phenyl]diazenyl group. It has a role as a dye. It is a member of azobenzenes, a monocarboxylic acid and a tertiary amino compound. It is a conjugate acid of a methyl red(1-).
Brand Name: Vulcanchem
CAS No.: 493-52-7
VCID: VC0147717
InChI: InChI=1S/C15H15N3O2/c1-18(2)12-9-7-11(8-10-12)16-17-14-6-4-3-5-13(14)15(19)20/h3-10H,1-2H3,(H,19,20)
SMILES: CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2C(=O)O
Molecular Formula: C15H15N3O2
Molecular Weight: 269.3 g/mol

Methyl red

CAS No.: 493-52-7

Reference Standards

VCID: VC0147717

Molecular Formula: C15H15N3O2

Molecular Weight: 269.3 g/mol

Methyl red - 493-52-7

CAS No. 493-52-7
Product Name Methyl red
Molecular Formula C15H15N3O2
Molecular Weight 269.3 g/mol
IUPAC Name 2-[[4-(dimethylamino)phenyl]diazenyl]benzoic acid
Standard InChI InChI=1S/C15H15N3O2/c1-18(2)12-9-7-11(8-10-12)16-17-14-6-4-3-5-13(14)15(19)20/h3-10H,1-2H3,(H,19,20)
Standard InChIKey CEQFOVLGLXCDCX-UHFFFAOYSA-N
SMILES CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2C(=O)O
Canonical SMILES CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2C(=O)O
Colorform GLISTENING, VIOLET CRYSTALS FROM TOLUENE
VIOLET OR RED PRISMS (TOLUENE OR BENZENE); NEEDLES (AQ ACETIC ACID); LEAF (DILUTED ALC)
Melting Point 183.0 °C
181-182 °C
Description Methyl red is an azo dye consisting of benzoic acid substituted at position 2 by a 4-[(dimethylamino)phenyl]diazenyl group. It has a role as a dye. It is a member of azobenzenes, a monocarboxylic acid and a tertiary amino compound. It is a conjugate acid of a methyl red(1-).
Related CAS 845-10-3 (hydrochloride salt)
Solubility ALMOST INSOL IN WATER; SOL IN ALC & ACETIC ACID
SOL IN VERY HOT ACETONE, BENZENE; SOL IN CHLOROFORM; SLIGHTLY SOL IN PETROLEUM ETHER
SOL IN LIPIDS
Synonyms C.I. Acid Red 2
methyl red
methyl red, sodium salt
PubChem Compound 10303
Last Modified Nov 11 2021
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